Michaolide G
Overview
Description
Michaolide G is a cembrane diterpenoid with cytotoxic activity isolated from the soft coral Lobophytum michaelae. It has a role as an antineoplastic agent and a coral metabolite. It is a gamma-lactone, an acetate ester, a cembrane diterpenoid, an epoxide and a macrocycle.
Scientific Research Applications
Antiviral and Cytotoxic Properties
Michaolides, including Michaolide G, have been studied for their antiviral and cytotoxic properties. Research on cembranolides from the soft coral Lobophytum michaelae, which includes Michaolides L-Q and a known cembranolide lobomichaolide, revealed their potential anti-HCMV (human cytomegalovirus) activity and cytotoxicity against certain cell lines. This suggests a possible application in antiviral therapies and cancer treatment (Wang & Duh, 2007).
Another study on new cytotoxic cembranolides, including Michaolides A-K, from the same coral species, emphasized their significant cytotoxic effects on various cancer cell lines. This reinforces the potential role of Michaolide G and related compounds in oncological research and therapy (Wang, Wang, Soong, & Duh, 2007).
properties
Product Name |
Michaolide G |
|---|---|
Molecular Formula |
C26H34O10 |
Molecular Weight |
506.5 g/mol |
IUPAC Name |
[(1S,2S,4S,5R,7E,9S,11S,13S,15R,16R)-9,15-diacetyloxy-4,8,13-trimethyl-17-methylidene-18-oxo-3,12,19-trioxatetracyclo[14.3.0.02,4.011,13]nonadec-7-en-5-yl] acetate |
InChI |
InChI=1S/C26H34O10/c1-12-8-9-19(33-16(5)29)26(7)23(36-26)22-21(13(2)24(30)34-22)18(32-15(4)28)11-25(6)20(35-25)10-17(12)31-14(3)27/h8,17-23H,2,9-11H2,1,3-7H3/b12-8+/t17-,18+,19+,20-,21+,22-,23-,25-,26-/m0/s1 |
InChI Key |
MDAGMBAVURBMPE-LNFGTXBMSA-N |
Isomeric SMILES |
C/C/1=C\C[C@H]([C@]2([C@@H](O2)[C@@H]3[C@@H]([C@@H](C[C@]4([C@@H](O4)C[C@@H]1OC(=O)C)C)OC(=O)C)C(=C)C(=O)O3)C)OC(=O)C |
Canonical SMILES |
CC1=CCC(C2(C(O2)C3C(C(CC4(C(O4)CC1OC(=O)C)C)OC(=O)C)C(=C)C(=O)O3)C)OC(=O)C |
Origin of Product |
United States |
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